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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853 Get Quote

Despite a comprehensive review of scientific literature and patent databases, there is currently

no publicly available information detailing the specific applications of Undecane-1,4-diol in
fragrance compositions. Researchers, scientists, and drug development professionals should

note that this compound is not a commonly documented ingredient in the perfumery industry.

While the broader class of alkane diols finds use in cosmetics, primarily as solvents, the

specific role of Undecane-1,4-diol in scent creation or enhancement remains undisclosed in

public records.[1][2] Information from chemical suppliers primarily points to its use in the

synthesis of polymers, coatings, adhesives, and lubricants, with no mention of fragrance-

related applications.[3]

It is important to distinguish Undecane-1,4-diol from a similarly named compound, Undecane,

which is recognized as a fragrance ingredient by the International Fragrance Association

(IFRA).[4] However, Undecane is a simple alkane hydrocarbon, chemically distinct from the diol

functional group of Undecane-1,4-diol, and their olfactory properties would not be expected to

be similar.

The absence of public data on Undecane-1,4-diol in fragrances could be attributed to several

factors. The fragrance industry is known for its use of proprietary ingredients, and information

regarding their specific application is often a closely guarded trade secret. It is also possible

that the olfactory properties of Undecane-1,4-diol do not lend themselves to common use in

perfumery, or that its function may be as a niche processing aid rather than a direct contributor

to scent profiles.
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Physicochemical Properties of Undecane-1,4-diol
While its role in fragrance is not documented, the basic physicochemical properties of

Undecane-1,4-diol have been reported. This data is presented for informational purposes.

Property Value Reference

Molecular Formula C₁₁H₂₄O₂ [3]

Molecular Weight 188.31 g/mol [3]

Appearance Colorless solid [3]

Boiling Point 293 °C at 760 mmHg [3]

Flash Point 130.7 °C [3]

Density 0.916 g/cm³ [3]

Hypothetical Experimental Workflow for Fragrance
Ingredient Evaluation
Given the lack of specific protocols for Undecane-1,4-diol, a general experimental workflow for

evaluating a novel compound in a fragrance composition is presented below. This is a

hypothetical protocol and has not been validated for this specific substance.
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Phase 1: Preliminary Screening

Phase 2: Performance Evaluation

Phase 3: Application & Safety

Odor Profile Assessment
(Olfactory evaluation by trained perfumers)

Solubility Testing
(In common fragrance solvents like ethanol)

Stability Analysis
(In simple fragrance bases)

Fixative Property Assessment
(Comparison of fragrance longevity with and without the compound)

Quantitative Olfactory Analysis
(Gas Chromatography-Olfactometry)

Compatibility Studies
(With a range of fragrance raw materials)

Incorporation into Final Fragrance Accord

Consumer Product Application Testing
(e.g., lotions, soaps)

Toxicological & Dermatological Safety Assessment

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating a novel fragrance ingredient.
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Logical Relationship of Fragrance Fixative Function
A key role for some ingredients in perfumery is as a fixative, which helps to prolong the scent of

more volatile components. The following diagram illustrates the theoretical mechanism of

action for a fragrance fixative.

Without Fixative

With Fixative
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Volatile Fragrance Molecules
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Undecane-1,4-diol
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Caption: Theoretical role of a fixative in a fragrance composition.

Conclusion:

The application of Undecane-1,4-diol in fragrance compositions is not supported by the

currently available public data. Professionals in the field of fragrance research and

development are encouraged to rely on established and documented ingredients for their

formulations. Further investigation into proprietary industry databases or direct inquiry with

chemical manufacturers specializing in fragrance ingredients may yield more specific

information. However, based on the accessible scientific and patent literature, Undecane-1,4-
diol remains an unknown entity within the world of perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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